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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B150567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Pentadecanol, a saturated long-chain fatty alcohol, is a compound of significant interest in

various scientific and industrial fields, including cosmetics, pharmaceuticals, and material

science. Its unique physicochemical properties make it a valuable ingredient in formulations

requiring emollient, stabilizing, or solubilizing characteristics. This technical guide provides a

comprehensive overview of the core physicochemical properties of 1-Pentadecanol, detailed

experimental protocols for their determination, and a visualization of a key biological assay

workflow.

Physicochemical Properties
The fundamental physicochemical characteristics of 1-Pentadecanol are summarized below.

These properties are crucial for understanding its behavior in different matrices and for

predicting its suitability for various applications.

Table 1: General and Physical Properties of 1-
Pentadecanol
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Property Value Reference(s)

Molecular Formula C₁₅H₃₂O [1][2]

Molecular Weight 228.41 g/mol [1][3]

Appearance White solid [4][5]

Melting Point 41-46 °C [3][4][6][7]

Boiling Point 269-271 °C at 760 mmHg [2][3][6][7]

Density ~0.83-0.84 g/cm³ at ~22 °C [3][6]

Refractive Index ~1.4507 at 589.3 nm [3][6]

Table 2: Solubility and Partitioning Characteristics of 1-
Pentadecanol

Property Value Reference(s)

Water Solubility
Insoluble (0.103 - 0.468 mg/L

at 25 °C)
[4][6]

Solubility in Organic Solvents

Soluble in alcohol, chloroform,

and slightly soluble in

methanol.

[4][6]

LogP (o/w) ~6.44 - 6.8 [1][4]

Table 3: Thermodynamic and Safety-Related Properties
of 1-Pentadecanol

Property Value Reference(s)

Vapor Pressure
0.000038 - 0.000127 mmHg at

25 °C
[1][3][4]

Flash Point >230 °F (>110 °C) [3][6]

pKa ~15.20 (Predicted) [6]
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Experimental Protocols
The accurate determination of physicochemical properties is paramount for the successful

application and development of chemical entities. The following section outlines the general

methodologies for measuring the key properties of 1-Pentadecanol, with reference to

internationally recognized guidelines where applicable.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity. For a crystalline solid like 1-
Pentadecanol, a sharp melting range is expected.

Methodology:

Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar).

Procedure:

A small, finely powdered sample of 1-Pentadecanol is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) near the

expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire solid has transformed into a liquid is recorded as the

completion of melting.

The melting point is reported as a range from the onset to the completion temperature.

Guideline: This method is in general accordance with the principles outlined in OECD Test

Guideline 102.

Boiling Point Determination
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The boiling point is a key property for distillable substances and provides an indication of

volatility.

Methodology:

Apparatus: Thiele tube or a micro-boiling point apparatus.

Procedure (Thiele Tube Method):

A small amount of 1-Pentadecanol is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil).

The apparatus is heated gently. As the boiling point is approached, a stream of bubbles

will emerge from the open end of the capillary tube.

Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Guideline: This procedure aligns with the principles of OECD Test Guideline 103.

Density Determination
The density of a solid can be determined by various methods, with the displacement method

being common for irregularly shaped solids.

Methodology:

Apparatus: Graduated cylinder, analytical balance.

Procedure (Displacement Method):

A known mass of 1-Pentadecanol is weighed using an analytical balance.
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A graduated cylinder is partially filled with a liquid in which 1-Pentadecanol is insoluble

(e.g., water), and the initial volume is recorded.

The weighed solid is carefully added to the graduated cylinder, ensuring it is fully

submerged.

The final volume is recorded. The difference between the final and initial volumes gives

the volume of the solid.

The density is calculated by dividing the mass of the solid by its volume.

Guideline: This method is based on the principles described in OECD Test Guideline 109.

Solubility Determination
Understanding the solubility of 1-Pentadecanol in various solvents is crucial for its formulation

and application.

Methodology:

Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure (Qualitative):

A small, known amount of 1-Pentadecanol (e.g., 10 mg) is placed in a series of test

tubes.

A known volume of different solvents (e.g., water, ethanol, chloroform) is added to each

test tube.

The test tubes are agitated (e.g., using a vortex mixer) for a set period.

The mixture is visually inspected for the dissolution of the solid. The substance is

classified as soluble, partially soluble, or insoluble.

Procedure (Quantitative - Shake-Flask Method):
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An excess amount of 1-Pentadecanol is added to a known volume of the solvent in a

flask.

The flask is agitated at a constant temperature until equilibrium is reached.

The solution is filtered to remove the undissolved solid.

The concentration of 1-Pentadecanol in the saturated solution is determined using a

suitable analytical technique (e.g., gas chromatography).

Guideline: The shake-flask method is a standard procedure outlined in OECD Test Guideline

105.

Biological Activity and Experimental Workflow
1-Pentadecanol has been investigated for its biological activities, notably as an anti-acne

agent and for its potential antimicrobial properties. A common experimental workflow to assess

the antimicrobial efficacy of a compound is the determination of its Minimum Inhibitory

Concentration (MIC).
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Controls

Preparation of 1-Pentadecanol Stock Solution

Serial Dilution in Growth Medium

Dilute

Inoculation with Microbial Culture
(e.g., P. acnes)

Add inoculum

Incubation at Optimal Conditions
(e.g., 37°C, 24-48h)

Visual or Spectrophotometric
Assessment of Growth

Determination of MIC
(Lowest concentration with no visible growth)

Positive Control
(Microbe + Medium)

Negative Control
(Medium only)

Click to download full resolution via product page

Caption: Workflow for Determining the Minimum Inhibitory Concentration (MIC) of 1-
Pentadecanol.

This in-depth guide provides essential physicochemical data and standardized methodologies

relevant to the study and application of 1-Pentadecanol for researchers and professionals in

drug development and related scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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